Cas no 1805287-41-5 (2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine
• CAS No: 1805287-41-5
• MF: C₇H₈BrF₂N₃
• MW: 252.059327125549
• CID: 4849744
• Update Time: 2025-06-09

2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H8BrF2N3/c8-2-5-6(12)3(11)1-4(13-5)7(9)10/h1,7H,2,12H2,(H2,11,13)
• InChI Key： DSESHAKMNCNNAH-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C(F)F)N=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9

Additional information on 2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine

Research Brief on 2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine (CAS: 1805287-41-5) in Chemical Biology and Pharmaceutical Applications

2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine (CAS: 1805287-41-5) is a structurally unique pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in targeted drug design due to its ability to undergo selective nucleophilic substitutions and participate in cross-coupling reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromomethyl group for efficient functionalization, while the difluoromethyl moiety enhanced metabolic stability and binding affinity. The resulting compounds exhibited nanomolar potency against BTK, with improved pharmacokinetic profiles compared to earlier generations of inhibitors.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of this compound showed remarkable activity against drug-resistant Gram-positive bacteria. The presence of both amino groups at the 3- and 4-positions was found to be critical for interaction with bacterial topoisomerase IV, while the difluoromethyl group contributed to membrane permeability. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis route with 78% overall yield, addressing previous challenges in regioselective bromination. This development is particularly significant for industrial-scale production of pharmaceutical intermediates derived from this compound.

From a safety and toxicological perspective, preliminary studies indicate that 2-(Bromomethyl)-3,4-diamino-6-(difluoromethyl)pyridine requires careful handling due to its reactive bromomethyl group, but shows favorable stability profiles under standard storage conditions. Recent toxicology screening (2023) revealed no significant genotoxicity at concentrations relevant for pharmaceutical intermediate use, though comprehensive safety assessments for specific derivatives would be required during drug development.

The future research directions for this compound appear promising, with several patent applications filed in 2024 covering its use in PROTAC (proteolysis targeting chimera) technology and as a warhead in covalent inhibitors. Its unique combination of reactivity and stability positions it as a valuable scaffold for addressing challenging drug targets, particularly in oncology and infectious disease applications.